Cas no 425645-31-4 (5-(4-Methyl-2-nitrophenyl)-2-furaldehyde)

• Product Name: 5-(4-Methyl-2-nitrophenyl)-2-furaldehyde
• CAS No: 425645-31-4
• MF: C₁₂H₉NO₄
• MW: 231.204163312912
• MDL: MFCD02221168
• CID: 928264
• PubChem ID: 886646
• Update Time: 2025-04-19

5-(4-Methyl-2-nitrophenyl)-2-furaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-(4-Methyl-2-nitrophenyl)furan-2-carbaldehyde
• 5-(4-methyl-2-nitrophenyl)-2-furaldehyde
• TOS-BB-0634
• BBL000321
• 5-(4-methyl-2-nitro-phenyl)furan-2-carbaldehyde
• DB-050936
• MFCD02221168
• AKOS000108102
• 425645-31-4
• STK345903
• SCHEMBL2350945
• A825943
• VS-00563
• DTXSID80358314
• Cambridge id 6259096
• CS-0314794
• 5-(4-Methyl-2-nitrophenyl)-2-furaldehyde

• MDL： MFCD02221168
• Inchi： 1S/C12H9NO4/c1-8-2-4-10(11(6-8)13(15)16)12-5-3-9(7-14)17-12/h2-7H,1H3
• InChI Key： UAAULAKHYRANRB-UHFFFAOYSA-N
• SMILES： O1C(C=O)=CC=C1C1C=CC(C)=CC=1[N+](=O)[O-]

Computed Properties

• Exact Mass: 231.05300
• Monoisotopic Mass: 231.05315777g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 76Ų

Experimental Properties

• PSA: 76.03000
• LogP: 3.49890

5-(4-Methyl-2-nitrophenyl)-2-furaldehyde Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36/37/39